Cas no 38949-70-1 (2-(3,4-dichlorophenoxy)ethan-1-amine)

• Product Name: 2-(3,4-dichlorophenoxy)ethan-1-amine
• CAS No: 38949-70-1
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD09906750
• CID: 1085375
• PubChem ID: 18542939
• Update Time: 2025-04-20

2-(3,4-dichlorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenoxy)ethanamine
• [2-(3,4-Dichlorophenoxy)ethyl]amine hydrochloride
• G22613
• AMY41821
• DTXSID601300021
• 2-(3,4-Dichloro-phenoxy)-ethylamine
• MFCD09906750
• RXPLSUNVXZROEH-UHFFFAOYSA-N
• BS-33478
• 6SF
• SY205139
• ALBB-010431
• SB77751
• STK895080
• SCHEMBL3298738
• 4-(2-Aminoethoxy)-1,2-dichlorobenzene
• 2-[3,4-Bis(Chloranyl)phenoxy]ethanamine
• EN300-227502
• 2-(3,4-dichlorophenoxy)ethan-1-amine
• 38949-70-1
• AKOS005172624

• MDL： MFCD09906750
• Inchi： 1S/C8H9Cl2NO/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,3-4,11H2
• InChI Key： RXPLSUNVXZROEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCN)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

2-(3,4-dichlorophenoxy)ethan-1-amine Security Information

• HazardClass：IRRITANT